Cas no 2034549-51-2 (N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide)

• Product Name: N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide
• CAS No: 2034549-51-2
• MF: C₂₀H₁₆N₂O₂S
• MW: 348.418243408203
• CID: 5379122
• Update Time: 2025-08-04

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dihydro-1-methyl-2-oxo-1H-indol-5-yl)-4-(3-thienyl)benzamide
• N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide

• Inchi： 1S/C20H16N2O2S/c1-22-18-7-6-17(10-16(18)11-19(22)23)21-20(24)14-4-2-13(3-5-14)15-8-9-25-12-15/h2-10,12H,11H2,1H3,(H,21,24)
• InChI Key： IFHUVVRJMJYVRR-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2C)(=O)C1=CC=C(C2C=CSC=2)C=C1

Experimental Properties

• Density: 1.341±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.6±50.0 °C(Predicted)
• pka: 12.72±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide

Comprehensive Overview of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide (CAS No. 2034549-51-2)

N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide, with the CAS number 2034549-51-2, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The presence of both thiophene and benzamide moieties in its structure enhances its potential applications in drug discovery and development.

The molecular structure of N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide features a unique combination of heterocyclic rings, making it a promising candidate for targeting various biological pathways. Researchers have explored its potential as a kinase inhibitor, particularly in the context of cancer therapy, due to its ability to modulate cell signaling processes. The compound's pharmacokinetic properties, such as solubility and metabolic stability, are also under investigation to optimize its therapeutic efficacy.

In recent years, the demand for novel indole-based compounds has surged, driven by their applications in treating neurodegenerative diseases and inflammatory disorders. N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide has been studied for its potential to cross the blood-brain barrier, a critical factor in developing drugs for conditions like Alzheimer's and Parkinson's diseases. Its neuroprotective effects are a focal point of current research, aligning with the growing interest in precision medicine.

The synthesis of CAS No. 2034549-51-2 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity. These methods are essential for meeting the stringent quality standards required in pharmaceutical manufacturing.

From an industrial perspective, N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide is a valuable intermediate in the production of small-molecule therapeutics. Its scalability and compatibility with green chemistry principles make it an attractive option for sustainable drug development. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios due to its versatility.

The rise of artificial intelligence (AI) in drug discovery has further amplified interest in compounds like CAS No. 2034549-51-2. AI-driven platforms leverage machine learning algorithms to predict the biological activity and toxicity of such molecules, accelerating the identification of lead candidates. This synergy between computational chemistry and experimental validation is reshaping the landscape of medicinal chemistry.

In conclusion, N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(thiophen-3-yl)benzamide represents a compelling area of research with broad implications for healthcare innovation. Its structural complexity and functional diversity position it as a key player in the quest for next-generation therapeutics. As scientific advancements continue to unfold, this compound is poised to make significant contributions to the fields of oncology, neurology, and beyond.